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Compound of Interest

Compound Name: N-hexadecylaniline

Cat. No.: B6355271

An In-depth Technical Guide for Researchers and Material Scientists

N-hexadecylaniline, a substituted aniline featuring a long C16 alkyl chain, is emerging as a
highly versatile molecule in material science. Its unique amphiphilic nature, combining a
hydrophilic aniline head with a hydrophobic hexadecyl tail, unlocks a wide array of potential
applications, ranging from self-assembling liquid crystals and processable conductive polymers
to effective corrosion inhibitors and building blocks for nanomaterials. This technical guide
provides a comprehensive overview of the material science applications of N-
hexadecylaniline, complete with experimental protocols and quantitative data to facilitate
further research and development in this exciting field.

Physicochemical Properties of N-Hexadecylaniline

N-hexadecylaniline is a waxy solid at room temperature with a melting point in the range of
53-56 °C.[1] Its long alkyl chain renders it highly soluble in nonpolar organic solvents, while the
aniline moiety provides a site for chemical reactions and interactions with polar surfaces.
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Property Value Reference
Molecular Formula C22H39N [1]
Molecular Weight 317.55 g/mol [2]
Melting Point 53-56 °C [1]
Boiling Point 254-255 °C (at 15 mmHg) [1]
Colorless to pale yellow liquid
Appearance ) [1]
or solid

Synthesis of N-Hexadecylaniline

N-hexadecylaniline is typically synthesized via a nucleophilic substitution reaction between
aniline and a 16-carbon alkyl halide, such as 1-bromohexadecane. The reaction is generally
carried out in the presence of a base to neutralize the hydrohalic acid byproduct.
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Polymer Synthesis

N-Hexadecylaniline Oxidizing Agent Acidic Medium
Y (e.9., (NH4)2S20s) (e.g., HCI)

Chemical Polymerization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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